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Compound of Interest

Compound Name: Chromium(3+) trifluoride trihydrate

Cat. No.: B097943 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structure of green

chromium(III) fluoride trihydrate (CrF₃·3H₂O). The information presented is curated for

professionals in research and development who require a detailed understanding of this

compound's solid-state architecture. This document summarizes key crystallographic data,

outlines experimental protocols for its characterization, and provides a visual representation of

the structural determination workflow.

Core Crystallographic Data
The crystal structure of green chromium(III) fluoride trihydrate has been determined to be

rhombohedral.[1][2] The fundamental building block of the structure consists of neutral

CrF₃(H₂O)₃ molecules.[2] Unlike its violet counterpart, which contains [Cr(H₂O)₆]³⁺ cations, the

green form has both fluoride ions and water molecules directly coordinated to the chromium

center.[2] This arrangement highlights the isomeric complexity of hydrated chromium(III)

fluorides.

The crystallographic data, essential for understanding the compound's three-dimensional

lattice, is summarized in the table below.
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Parameter Value

Crystal System Rhombohedral

Space Group R-3m

Unit Cell Dimensions (Rhombohedral) a = 5.668(4) Å, α = 112.5(1)°

Molecules per Unit Cell (Z) 1

Molar Mass 163.037 g/mol

Appearance Green crystalline solid

Experimental Protocols
The determination of the crystal structure of green CrF₃·3H₂O involves a precise sequence of

synthesis, crystallization, and characterization steps. The methodologies outlined below are

based on established experimental procedures.[2]

Synthesis and Crystallization
Single crystals of green chromium(III) fluoride trihydrate suitable for X-ray diffraction can be

grown from an aqueous solution.

Materials:

Chromium trioxide (CrO₃)

10% Hydrofluoric acid (HF)

Glucose

Procedure:

A mixture of chromium trioxide, 10% hydrofluoric acid, and glucose is prepared.

Single crystals are grown from this mixture.
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Alternatively, polycrystalline CrF₃·3H₂O can be obtained through the thermal decomposition

of CrF₃·9H₂O.[2]

X-ray Diffraction Analysis
The primary technique for elucidating the crystal structure is single-crystal X-ray diffraction.

Instrumentation:

Stoe two-circle Weissenberg diffractometer

Molybdenum Kα radiation (Mo Kα)

Data Collection and Refinement:

A suitable single crystal is mounted on the diffractometer.

Oscillation and Weissenberg photographs are taken to determine the crystal system and

space group.

Intensity data is collected using the diffractometer.

The collected data is then processed and corrected. It is noted that absorption corrections

were not applied in the original structure determination.[2]

The crystal structure is solved and refined using established crystallographic software.

Structural Determination Workflow
The logical flow from material synthesis to final structure elucidation is a critical aspect of

crystallography. The following diagram illustrates the key stages in determining the crystal

structure of green chromium(III) fluoride trihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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